Cas no 102877-94-1 (2-ethynyl-1-methylcyclohexan-1-ol)

• Product Name: 2-ethynyl-1-methylcyclohexan-1-ol
• CAS No: 102877-94-1
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 125329
• PubChem ID: 130850501
• Update Time: 2025-05-23

2-ethynyl-1-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,2-ethynyl-1-methyl-
• Cyclohexanol, 2-ethynyl-1-methyl- (6CI)
• 2-ethynyl-1-methylcyclohexan-1-ol
• CYCLOHEXANOL, 2-ETHYNYL-1-METHYL-
• EN300-1634575
• 102877-94-1

• Inchi： 1S/C9H14O/c1-3-8-6-4-5-7-9(8,2)10/h1,8,10H,4-7H2,2H3
• InChI Key： OGAXKUBPMDPSQI-UHFFFAOYSA-N
• SMILES： OC1(C)CCCCC1C#C

Computed Properties

• Exact Mass: 138.104465g/mol
• Monoisotopic Mass: 138.104465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 138.21g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-ethynyl-1-methylcyclohexan-1-ol

Introduction to 2-Ethynyl-1-Methylcyclohexan-1-Ol (CAS No. 102877-94-1)

The compound 2-Ethynyl-1-Methylcyclohexan-1-Ol, identified by the CAS Registry Number CAS No. 102877-94-1, is a fascinating molecule with significant implications in various scientific domains. This compound, characterized by its unique structure featuring a cyclohexane ring substituted with an ethynyl group and a methyl group, has garnered attention due to its potential applications in pharmaceuticals and materials science.

Recent studies have highlighted the importance of synthesis methods for this compound, emphasizing the need for efficient and scalable production techniques. Researchers have explored various synthetic pathways, including catalytic cross-couplings and organometallic reactions, to optimize the synthesis of 2-Ethynyl-1-Methylcyclohexan-1-Ol. These advancements not only enhance the accessibility of the compound but also pave the way for its broader utilization in research and industry.

The biological activity of CAS No. 102877-94-1 has been a focal point in recent investigations. Preclinical studies suggest that this compound exhibits promising biological activity, particularly in modulating cellular signaling pathways associated with inflammation and oxidative stress. Its potential as a lead compound in drug discovery underscores its significance in the development of novel therapeutic agents.

In terms of applications, pharmaceutical applications remain a primary area of interest for 2-Ethynyl-1-Methylcyclohexan-1-Ol. Its structural versatility allows for modifications that could enhance bioavailability and efficacy, making it a valuable asset in the design of targeted therapies. Additionally, its role in materials science, particularly in the synthesis of advanced polymers and nanomaterials, further highlights its multifaceted utility.

Looking ahead, ongoing research into the properties of CAS No. 102877-94-1 is expected to yield further insights into its potential uses. Collaborative efforts between chemists, biologists, and pharmacologists are crucial to unlocking the full potential of this compound and advancing its application across diverse fields.